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Compound of Interest

Compound Name: 4-(Pyrazin-2-yl)benzaldehyde

Cat. No.: B164228

This document provides essential safety and logistical information for the proper disposal of 4-
(Pyrazin-2-yl)benzaldehyde, designed for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Hazard Identification and Physicochemical
Properties

4-(Pyrazin-2-yl)benzaldehyde is a combustible liquid that poses several health and
environmental risks. It is harmful if inhaled, causes skin and serious eye irritation, and may
cause respiratory irritation.[1] Furthermore, it is suspected of damaging fertility or the unborn
child and is toxic to aquatic life with long-lasting effects.[1]

Summary of Physicochemical and Hazard Data:
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Property Value Reference

Flammable liquids (Category
4), Acute toxicity, Inhalation
(Category 4), Skin irritation
(Category 2), Eye irritation

o (Category 2A), Reproductive

GHS Classification o N [1]

toxicity (Category 1B), Specific
target organ toxicity - single
exposure (Category 3),

Chronic aquatic hazard

(Category 2)
Physical State Liquid [2]
Appearance Colorless to yellowish [2]
Melting Point -26 °C (-15 °F) [1]
Boiling Point 178 - 179 °C (352 - 354 °F) [1]
Density 1.045 g/cm3 at 25 °C (77 °F) [1]
Water Solubility 6.57 g/L [2]
Partition Coefficient log Pow: 1.4 [1]

Personal Protective Equipment (PPE) and Handling

Before handling or preparing for disposal, ensure all appropriate personal protective equipment
IS worn.

e Hand Protection: Wear protective gloves resistant to chemicals.

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles. A face shield
may also be necessary.[1]

» Skin and Body Protection: Wear protective clothing to prevent skin contact.[1]

» Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[1] If inhalation of vapors or mists is a risk, use a NIOSH/MSHA approved respirator.[3]
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Step-by-Step Disposal Protocol

Disposal of 4-(Pyrazin-2-yl)benzaldehyde and its containers must be handled as hazardous
waste. Never discharge this chemical into drains or the environment.[1][4]

Step 1: Waste Segregation
o Keep 4-(Pyrazin-2-yl)benzaldehyde waste separate from other waste streams.[1]

» Do not mix with incompatible materials such as strong oxidizing agents, strong reducing
agents, or strong bases.[4]

Step 2: Waste Collection and Containerization

» Collect waste in its original container or a designated, compatible, and properly sealed
hazardous waste container.[1]

e If transferring to a new container, ensure it is clearly and accurately labeled.

o For spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite,
sand) and place it into a suitable container for disposal.[4][5]

Step 3: Labeling
o Clearly label the waste container with the following information:

The words "Hazardous Waste"

[¢]

o

Full Chemical Name: "Waste 4-(Pyrazin-2-yl)benzaldehyde"

o

Associated Hazards (e.g., "Combustible," "Toxic," "Irritant,” "Environmental Hazard")

o Accumulation Start Date

Step 4: Storage

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.[1]
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e The storage area should be away from sources of ignition, heat, and incompatible materials.

[11[6]
e Ensure the container is kept tightly closed.[1]
Step 5: Final Disposal

» Arrange for the collection of the hazardous waste by a licensed environmental waste
disposal company.

» Dispose of the material and its container at an approved waste disposal plant.[1][3]

o Follow all local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1][6]

Disposal of Empty Containers:

» Handle uncleaned, empty containers in the same manner as the product itself.[1] They may
retain product residues and should be treated as hazardous waste.

Emergency Procedures for Spills and Exposure

o Spills: In case of a spill, evacuate the area. Avoid breathing vapors.[1] Remove all sources of
ignition.[4] Cover drains to prevent environmental release.[1] Contain and absorb the spill
with non-combustible, inert material and collect it for disposal.[4]

» Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with
plenty of water and soap.[2][3]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[2][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if you feel unwell.[2][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 4-(Pyrazin-2-yl)benzaldehyde.
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Workflow for 4-(Pyrazin-2-yl)benzaldehyde Disposal
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Caption: Disposal workflow for 4-(Pyrazin-2-yl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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